Cas no 1006016-49-4 (methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 1006016-49-4
• MF: C₁₇H₁₂F₂N₂O₃S
• MW: 362.350589752197
• CID: 5878531
• PubChem ID: 4114002
• Update Time: 2025-05-19

methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl (Z)-2-((2,6-difluorobenzoyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• 6-Benzothiazolecarboxylic acid, 2-[(2,6-difluorobenzoyl)imino]-2,3-dihydro-3-methyl-, methyl ester
• methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• 1006016-49-4
• AKOS024608390
• (Z)-methyl 2-((2,6-difluorobenzoyl)imino)-3-methyl-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• F1381-1494
• methyl 2-(2,6-difluorobenzoyl)imino-3-methyl-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C17H12F2N2O3S/c1-21-12-7-6-9(16(23)24-2)8-13(12)25-17(21)20-15(22)14-10(18)4-3-5-11(14)19/h3-8H,1-2H3
• InChI Key： BAZDICUIHRZOGB-UHFFFAOYSA-N
• SMILES： S1C2=CC(C(OC)=O)=CC=C2N(C)C1=NC(=O)C1=C(F)C=CC=C1F

Computed Properties

• Exact Mass: 362.05366975g/mol
• Monoisotopic Mass: 362.05366975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 564
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.41±0.1 g/cm3(Predicted)
• Boiling Point: 513.1±60.0 °C(Predicted)
• pka: -3.15±0.20(Predicted)

Additional information on methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Introduction to Methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 1006016-49-4)

Methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate, identified by its CAS number 1006016-49-4, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule belongs to the benzothiazole class, a scaffold widely recognized for its versatile biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a 2,6-difluorobenzoyl group and a double bond at the 2Z position, contribute to its unique chemical properties and biological interactions.

The benzothiazole core is a heterocyclic aromatic ring system consisting of a benzene ring fused to a thiazole ring. This structural motif is well-documented for its role in various biological processes, including antimicrobial, anti-inflammatory, and anticancer activities. The introduction of fluorine atoms at the 2 and 6 positions of the benzoyl group in this compound enhances its electronic properties and potentially influences its binding affinity to biological targets. Such modifications are frequently employed in drug design to improve metabolic stability and bioavailability.

In recent years, there has been growing interest in developing novel benzothiazole derivatives as potential therapeutic agents. The compound methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate has been studied for its pharmacological properties, particularly in the context of inhibiting key enzymes involved in cancer progression. Preclinical studies have suggested that this molecule may exhibit inhibitory effects on enzymes such as tyrosine kinases and proteases, which are crucial for cell signaling and proliferation. These findings make it a promising candidate for further investigation in oncology research.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The formation of the imine bond between the amino group and the carbonyl group of the 2,6-difluorobenzoyl moiety is a critical step in the synthesis process. Advanced techniques such as catalytic hydrogenation and protective group strategies are often employed to achieve optimal results. The synthetic pathways developed for this compound serve as valuable examples of modern organic synthesis methodologies.

From a computational chemistry perspective, the molecular structure of methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate has been analyzed using various computational tools to predict its biological activity and interactions. Molecular docking studies have been conducted to evaluate its binding affinity to target proteins such as kinases and transcription factors. These studies provide insights into the molecular recognition processes and help in designing analogs with improved pharmacological profiles.

The pharmacokinetic properties of this compound are also of great interest. Fluorinated aromatic compounds often exhibit enhanced lipophilicity and metabolic stability due to the electron-withdrawing nature of fluorine atoms. These properties can influence drug absorption, distribution, metabolism, and excretion (ADME) profiles. In vitro and in vivo studies are being conducted to assess these parameters and optimize dosing regimens for potential therapeutic use.

In conclusion, methyl (2Z)-2-[(2,6-difluorobenzoyl)imino]-3-methyl-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 1006016-49-4) represents an important advancement in pharmaceutical research. Its unique structural features and promising biological activities make it a valuable compound for further investigation in drug discovery programs. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play a crucial role in addressing unmet medical needs.